Substituent directed cellular imaging in the 800–850 nm range with BF2-azadipyrromethene fluorophores†
RSC Advances Pub Date: 2023-05-16 DOI: 10.1039/D2RA07942A
Abstract
Three bis(anilino)-substituted NIR-AZA fluorophores have been designed, synthesized and tested to bridge the availability gap of molecular fluorophores for live-cell microscopy imaging in the 800–850 nm spectral range. The concise synthetic route allows for the later stage introduction of three tailored peripheral substituents which guides the sub-cellular localization and imaging. Live-cell fluorescence imaging of lipid droplets, plasma membrane and cytosolic vacuoles was successfully achieved. Photophysical and internal charge transfer (ICT) properties of each fluorophore were examined through solvent studies and analyte responses.
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Journal Name：RSC Advances
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CAS no.: 89640-58-4
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